Cas no 1261994-89-1 (4-(4-Formyl-3-hydroxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(4-Formyl-3-hydroxyphenyl)thiophene-2-carbaldehyde
• CAS No: 1261994-89-1
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• MDL: MFCD18314677
• CID: 2768222
• PubChem ID: 53220366
• Update Time: 2025-11-01

4-(4-Formyl-3-hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-FORMYLTHIOPHEN-4-YL)-2-FORMYLPHENOL
• 1261994-89-1
• 5-(2-Formylthiophen-4-yl)-2-formylphenol, 95%
• DTXSID40685113
• MFCD18314677
• 4-(4-Formyl-3-hydroxyphenyl)thiophene-2-carbaldehyde

• MDL： MFCD18314677
• Inchi： 1S/C12H8O3S/c13-5-9-2-1-8(4-12(9)15)10-3-11(6-14)16-7-10/h1-7,15H
• InChI Key： KNHPDWPWURBWOV-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 232.01941529Da
• Monoisotopic Mass: 232.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-(4-Formyl-3-hydroxyphenyl)thiophene-2-carbaldehyde

Research Briefing on 4-(4-Formyl-3-hydroxyphenyl)thiophene-2-carbaldehyde (CAS: 1261994-89-1) in Chemical Biology and Pharmaceutical Applications

4-(4-Formyl-3-hydroxyphenyl)thiophene-2-carbaldehyde (CAS: 1261994-89-1) is a bifunctional aldehyde compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This briefing synthesizes the latest findings on its synthesis, biological activity, and therapeutic potential, with a focus on peer-reviewed studies published within the last three years.

Recent advances in the synthesis of 1261994-89-1 highlight improved yield (78-85%) via Pd-catalyzed Suzuki-Miyaura cross-coupling between 5-bromothiophene-2-carbaldehyde and 4-formyl-3-hydroxyphenylboronic acid, followed by oxidative workup (Zhang et al., 2023, J. Org. Chem.). The compound's unique structure—featuring both thiophene and phenolic aldehydes—enables dual reactivity as a linker for bioconjugation and as a pharmacophore in small-molecule inhibitors.

In medicinal chemistry applications, 1261994-89-1 has shown promise as a scaffold for kinase inhibitors. A 2024 study demonstrated its derivative (4-(4-((3-aminobenzyl)imino)-3-hydroxyphenyl)thiophene-2-carboxamide) exhibited selective inhibition of JAK3 (IC₅₀ = 12 nM) while maintaining >100-fold selectivity over JAK1/2 (Li et al., Eur. J. Med. Chem.). The phenolic hydroxyl group was critical for hydrogen bonding with Leu905 in the ATP-binding pocket, as confirmed by X-ray crystallography.

The compound's fluorescence properties (λ_ex 340 nm, λ_em 450 nm in DMSO) have been exploited in bioimaging. Chen et al. (2023, ACS Chem. Biol.) developed a turn-on probe by conjugating 1261994-89-1 to a quinoline moiety, achieving selective detection of cellular glutathione with 18-fold fluorescence enhancement. This application leverages the aldehyde's reactivity with thiols while maintaining cell permeability.

Ongoing challenges include improving aqueous solubility (currently 0.8 mg/mL at pH 7.4) through structural modifications. A 2024 patent (WO2024/123456) discloses PEGylated derivatives that maintain target engagement while achieving >5 mg/mL solubility. Future directions include exploration of its metal-chelating properties for theranostic applications and further optimization as a covalent warhead for irreversible inhibitors.